Cas no 13036-02-7 (Dimethyl 5-hydroxyisophthalate)

Dimethyl 5-hydroxyisophthalate Properties

Names and Identifiers

• Dimethyl 5-hydroxyisophthalate
• Dimethyl 5-hydroxybenzene-1,3-dicarboxylate~5-Hydroxyisophthalic acid dimethyl ester
• 5-Hydroxyisophthalic Acid Dimethyl Ester
• dimethyl 5-hydroxybenzene-1,3-dicarboxylate
• TIMTEC-BB SBB000491
• 5-hydroxyMethylphosphate
• Dimethyl 5-hydroxyisophtalate
• 5-HYDROXY-DIMETHYLISOPHTHALATE
• 5-HYDROXYISOPHTHALIC ACID DIMETHYL
• Dimethyl 5-hydroxyisophthalate,99%
• DiMethyl 5-hydroxyisophthalate 98%
• Dimethyle5-hydroxyisophthalate, 99%
• DIMETHYL 5-HYDROXYISOPHTHALATE
• EINECS 235-899-0
• J-200094
• NCGC00343062-01
• Dimethyl-5-hydroxyisophthalate
• AS-12454
• SCHEMBL46504
• EN300-17122
• dimethyl 5-oxidanylbenzene-1,3-dicarboxylate
• 5-Hydroxyisophthalic acid, dimethyl ester
• FT-0625067
• Dimethyl 5-hydroxyisophthalate, 98%
• AB01334951-02
• 1,3-dimethyl 5-hydroxybenzene-1,3-dicarboxylate
• NS00024100
• Z56886641
• AMY7483
• dimethyl 5-hydroxyisophthlate
• 98W
• SY032658
• Oprea1_232737
• AKOS001073423
• InChI=1/C10H10O5/c1-14-9(12)6-3-7(10(13)15-2)5-8(11)4-6/h3-5,11H,1-2H
• Dimethyl-5-hydroxy-isophthalate
• 5-Hydroxy-isophthalic acid dimethyl ester
• MFCD00134367
• 1,3-Benzenedicarboxylic acid, 5-hydroxy-, dimethyl ester
• dimethyl 5-hydroxy-isophthalate
• 5-hydroxyisophthalic acid dimethylester
• DTXSID8065329
• AC-13734
• HMS1782D08
• 1,3-Benzenedicarboxylic acid, 5-hydroxy-, 1,3-dimethyl ester
• H1007
• 13036-02-7
• CS-W008167
• DB-041961
• Dimethyl 5-hydroxybenzene-1,3-dicarboxylate
• 5-Hydroxy-1,3-benzenedicarboxylic Acid 1,3-Dimethyl Ester; 5-Hydroxy-1,3-benzenedicarboxylic Acid Dimethyl Ester; 1-Hydroxy-3,5-bis(methoxycarbonyl)benzene; 3,5-Bis(methoxycarbonyl)phenol; 5-Hydroxyisophthalic Acid Dimethyl Ester; Dimethyl 5-Hydroxy-1,3-benzenedicarboxylate
• 5-HYDROXYISOPHTHALIC ACID DIMETHYL ESTER
• +Expand

• MDL： MFCD00134367
• InChIKey： DOSDTCPDBPRFHQ-UHFFFAOYSA-N
• Inchi： 1S/C10H10O5/c1-14-9(12)6-3-7(10(13)15-2)5-8(11)4-6/h3-5,11H,1-2H3
• SMILES： O=C(OC)C1=CC(O)=CC(C(OC)=O)=C1
• BRN： 2650120

Computed Properties

• Exact Mass: 210.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 210.053
• Heavy Atom Count: 15
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• LogP: 0.96540
• PSA: 72.83000
• Refractive Index: 1.544
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 360.6 °C at 760 mmHg
• Melting Point: 163.0 to 167.0 deg-C
• Flash Point: 143.3 °C
• Color/Form: White powder
• Solubility: Not determined
• Density: 1.4054

Dimethyl 5-hydroxyisophthalate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Dimethyl 5-hydroxyisophthalate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters